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Compound of Interest |

2-Amino-5-bromo-3-nitrobenzoic
Compound Name:

acid
CAS No.: 58580-07-7
Cat. No.: B1287268

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
2-Amino-5-bromo-3-nitrobenzoic acid (C7HsBrN20a4), a key intermediate in various synthetic
applications. This document is intended for researchers, scientists, and professionals in drug
development who require a thorough understanding of the structural characterization of this
molecule. While direct experimental data for all spectroscopic techniques are not publicly
available, this guide consolidates reported data and provides expert analysis based on
analogous compounds to offer a robust spectroscopic profile.

Introduction

2-Amino-5-bromo-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its molecular
structure, characterized by the presence of amino, bromo, and nitro functional groups on the
benzoic acid backbone, gives rise to a unique spectroscopic fingerprint. Accurate interpretation
of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is
crucial for confirming its identity, purity, and for predicting its chemical behavior in various
reactions.
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Molecular Structure and Properties:

Chemical Formula: C7HsBrN204[1][2][3]

Molecular Weight: 261.03 g/mol [1][2][3]

CAS Number: 58580-07-7[1][3]

Appearance: Typically a yellow solid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

'H NMR Spectroscopy

A reported *H NMR spectrum for 2-Amino-5-bromo-3-nitrobenzoic acid, synthesized from 5-
bromo-7-nitroindoline-2,3-dione, provides valuable experimental data.

Experimental Data:

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
8.84 broad singlet 2H -NH:z
8.59 singlet 1H Ar-H
8.37 singlet 1H Ar-H

Solvent: DMSO-ds, Frequency: 400 MHz
Interpretation:

The downfield chemical shifts of the aromatic protons are attributed to the strong electron-
withdrawing effects of the nitro and carboxyl groups. The broadness of the amino proton signal
Is characteristic of exchange with the solvent and quadrupolar relaxation. The two singlets for
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the aromatic protons indicate that they are not coupled to each other, which is consistent with
their positions on the benzene ring.

3C NMR Spectroscopy

While no direct experimental 3C NMR spectrum for 2-Amino-5-bromo-3-nitrobenzoic acid is
readily available, the expected chemical shifts can be predicted based on the analysis of
structurally similar substituted benzoic acids.[4][5]

Predicted 3C NMR Data:

Chemical Shift (6) ppm Assignment Rationale

Typical range for a carboxylic

~168 C=0 _

acid carbonyl carbon.

The amino group causes a
~150 C-NH:z o ] ]

significant downfield shift.

The nitro group is strongly

electron-withdrawing,
~145 C-NO:2 o

deshielding the attached

carbon.

The bromo group has a
~135 C-Br

moderate deshielding effect.
~125 Ar-CH Aromatic methine carbon.
~120 Ar-CH Aromatic methine carbon.

The carbon bearing the
~115 C-COOH

carboxylic acid group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The predicted
IR absorption bands for 2-Amino-5-bromo-3-nitrobenzoic acid are based on the
characteristic frequencies of its constituent functional groups.
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Predicted IR Data:

Wavenumber (cm~?) Functional Group Vibration

3400-3200 -NH:z N-H stretching

3300-2500 -COOH O-H stretching (broad)

~1700 -COOH C=0 stretching

1550 and ~1350 NO» Asymmetric and symmetric N-
O stretching

~1600 Aromatic Ring C=C stretching

~850 Aromatic Ring C-H out-of-plane bending

~700 C-Br C-Br stretching

The broad O-H stretch of the carboxylic acid is a hallmark of this functional group. The two
distinct N-O stretching bands are characteristic of the nitro group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

o Exact Mass: 259.9433 g/mol [1][6]

e Molecular lon (M+): m/z = 260 and 262 (due to the presence of bromine isotopes 7°Br and
81Br in approximately a 1:1 ratio).

Predicted Fragmentation Pattern:

The fragmentation of 2-Amino-5-bromo-3-nitrobenzoic acid under electron ionization (El) is
expected to proceed through several key pathways:

e Loss of H20: A common fragmentation for carboxylic acids.

e Loss of COOH: Decarboxylation to form a nitro-bromo-aniline radical cation.
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e Loss of NO2: Elimination of the nitro group.
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Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-Amino-5-bromo-3-nitrobenzoic acid
in Mass Spectrometry.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed.
Instrument parameters should be optimized for the specific sample and equipment.

NMR Spectroscopy

o Sample Preparation: Dissolve ~5-10 mg of 2-Amino-5-bromo-3-nitrobenzoic acid in ~0.7
mL of a suitable deuterated solvent (e.g., DMSO-ds).

o Data Acquisition:

o 'H NMR: Acquire the spectrum using a 400 MHz or higher field NMR spectrometer. Use a
sufficient number of scans to obtain a good signal-to-noise ratio.

o 13C NMR: Acquire the proton-decoupled 3C NMR spectrum. A larger number of scans will
be required compared to *H NMR due to the lower natural abundance of 13C.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction.
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IR Spectroscopy

o Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry
KBr powder and pressing it into a transparent disk. Alternatively, for Attenuated Total
Reflectance (ATR) IR, place a small amount of the solid sample directly on the ATR crystal.

o Data Acquisition: Record the IR spectrum over the range of 4000-400 cm~1.

o Data Analysis: Identify the characteristic absorption bands and assign them to the
corresponding functional groups.

Mass Spectrometry

o Sample Introduction: Introduce the sample into the mass spectrometer via a suitable
ionization method, such as Electron lonization (El) or Electrospray lonization (ESI).

o Data Acquisition: Acquire the mass spectrum, ensuring a sufficient mass range to observe
the molecular ion and key fragments.

o Data Analysis: Determine the molecular weight from the molecular ion peak and analyze the
fragmentation pattern to confirm the structure.

Conclusion

This technical guide provides a detailed spectroscopic profile of 2-Amino-5-bromo-3-
nitrobenzoic acid, combining reported experimental *H NMR data with expert-predicted 13C
NMR, IR, and MS data. The provided information and protocols will be a valuable resource for
scientists and researchers working with this compound, enabling its unambiguous identification
and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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